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Compound of Interest

Compound Name: Dipropoxy(dipropyl)silane

Cat. No.: B15468136

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The chemical name "Dipropoxy(dipropyl)silane" is ambiguous and does not
correspond to a specific, readily identifiable CAS number in chemical databases. This technical
guide addresses the potential isomeric structures of this compound, provides data on related
silane compounds, and outlines general experimental protocols for the synthesis and
characterization of such molecules.

Structural Ambiguity and Isomerism

The name "Dipropoxy(dipropyl)silane" could refer to several isomers depending on the
arrangement of the propyl and propoxy groups (n-propyl vs. isopropyl). The lack of a specific
CAS number suggests that this compound is not commercially common.

To clarify the potential structures, the following diagram illustrates the possible isomers:
Caption: Possible isomers of Dipropoxy(dipropyl)silane.

Data on Related Silane Compounds

While no specific data exists for "Dipropoxy(dipropyl)silane,” the following table summarizes
information for structurally related and commercially available silane compounds. This data is
provided for comparative purposes.
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] Molecular o ]
Chemical CAS Molecular . Boiling Density
Weight ( .
Name Number Formula Point (°C) (g/mL)
g/mol )
Dichlorodiiso ) 66 °C /27 1.026 (at 20
, 7751-38-4 C6H14CI2Si 185.17
propylsilane mmHg °C)
Diisopropyldi
P px-/ ) Store below )
methoxysilan 18230-61-0 C8H2002Si 176.33 30°C Not available
+ o
e
Triisopropylsil ] 358K /4.7 ]
6485-79-6 C9H22Si 158.36 Not available
ane kPa[1]
Di-iso-
propylaminosi  908831-34-5 C6H14NSi 128.27[2] Not available Not available
lane
Diethyldi-n- i . . .
) 994-59-2 C1l0H24si Not available Not available Not available
propylsilane
Diaethyl-
dipropyloxy- 17985-18-1 C10H2402Si  204.38 Not available Not available
silan

General Experimental Protocols

Given the absence of specific literature for the target compound, this section provides a
generalized workflow for the synthesis and characterization of a novel alkoxysilane, which is a
valuable protocol for research and development.

3.1. Synthesis of Alkoxysilanes

A common method for synthesizing alkoxysilanes is the alcoholysis of a corresponding
chlorosilane.[3]

Start: Dichlorodipropylsilane Isomer
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Caption: General workflow for alkoxysilane synthesis.
Detailed Methodology:

Reaction Setup: A flame-dried, three-necked flask is equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

Reagents: The dichlorodipropylsilane isomer is dissolved in an anhydrous, non-polar solvent
(e.g., toluene or hexane).

Alcoholysis: The corresponding propanol isomer (n-propanol or isopropanol), mixed with a
stoichiometric amount of a base (e.qg., pyridine or triethylamine) to neutralize the HCI
byproduct, is added dropwise to the silane solution at 0°C.

Reaction: The mixture is allowed to warm to room temperature and stirred for several hours.
The reaction progress can be monitored by Gas Chromatography (GC).

Workup: The precipitated salt (e.g., pyridinium chloride) is removed by filtration. The solvent
is then removed from the filtrate under reduced pressure.

Purification: The crude product is purified by fractional distillation under vacuum to yield the
desired dipropoxy(dipropyl)silane isomer.

3.2. Characterization of Organosilanes

The characterization of a newly synthesized organosilane is crucial to confirm its structure and
purity.[4][5]
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Caption: Workflow for organosilane characterization.

Detailed Methodologies:

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: To determine the number and types of protons, confirming the structure of the
alkyl and alkoxy groups.

o 13C NMR: To identify the carbon skeleton of the molecule.

o 29Sj NMR: To confirm the silicon environment.

e Gas Chromatography-Mass Spectrometry (GC-MS): To determine the molecular weight and
fragmentation pattern of the compound, as well as to assess its purity.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional group
vibrations, such as Si-O-C and C-H bonds.

o Elemental Analysis: To determine the elemental composition (C, H, O, Si) and confirm the
empirical formula.
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Potential Applications in Research and Drug
Development

While specific applications for "Dipropoxy(dipropyl)silane” are unknown, organosilanes, in
general, have several applications in the biomedical field.[6] Their utility stems from their ability
to act as versatile building blocks and surface modifiers.[6]

o Surface Modification: Alkoxysilanes are used to functionalize the surfaces of silica-based
materials, such as nanoparticles and glass slides. This can be used to control surface
properties like hydrophobicity or to attach bioactive molecules.

» Drug Delivery: Silica nanoparticles, often surface-modified with organosilanes, are explored
as carriers for targeted drug delivery.[6]

o Biomaterials: Organosilanes are used in the synthesis of biocompatible materials and
coatings for medical implants.

e Coupling Agents: They can act as coupling agents to link organic molecules to inorganic
substrates, a technique used in the development of biosensors and diagnostic assays.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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